Cas no 1159820-28-6 (4-Bromo-6-(pyridin-4-yl)pyrimidine)

• Product Name: 4-Bromo-6-(pyridin-4-yl)pyrimidine
• CAS No: 1159820-28-6
• MF: C₉H₆BrN₃
• MW: 236.068040370941
• CID: 5056288
• Update Time: 2025-10-29

4-Bromo-6-(pyridin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(pyridin-4-yl)pyrimidine
• 4-Bromo-6-(4-pyridyl)pyrimidine
• 4-bromo-6-pyridin-4-ylpyrimidine
• 4-Bromo-6-(pyridin-4-yl)pyrimidine

• Inchi： 1S/C9H6BrN3/c10-9-5-8(12-6-13-9)7-1-3-11-4-2-7/h1-6H
• InChI Key： HWPBAZHOBQTNPB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=CN=CC=2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7

Additional information on 4-Bromo-6-(pyridin-4-yl)pyrimidine

Comprehensive Overview of 4-Bromo-6-(pyridin-4-yl)pyrimidine (CAS No. 1159820-28-6)

4-Bromo-6-(pyridin-4-yl)pyrimidine (CAS No. 1159820-28-6) is a highly versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrimidine derivative is characterized by its unique molecular structure, combining a pyridine ring with a pyrimidine core, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, material science, and catalysis.

The compound's CAS number 1159820-28-6 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its 4-bromo-6-(pyridin-4-yl)pyrimidine structure offers reactive sites for further functionalization, enabling the development of novel small-molecule inhibitors and ligands for metal-organic frameworks (MOFs). Recent studies highlight its role in targeting kinase enzymes, a hot topic in cancer therapy and neurodegenerative disease research.

In the context of AI-driven drug discovery, 4-Bromo-6-(pyridin-4-yl)pyrimidine is frequently discussed in computational chemistry forums. Its molecular weight (263.07 g/mol) and logP value (predicted to be 2.1) make it a candidate for QSAR modeling and virtual screening. These properties align with the growing demand for fragment-based drug design (FBDD), a trending approach in precision medicine.

From a synthetic chemistry perspective, the bromo substituent at the 4-position allows for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations, which are pivotal in constructing biaryl architectures. This reactivity is particularly relevant to the green chemistry movement, as researchers seek sustainable methods to reduce waste in organobromide transformations.

Analytical techniques like HPLC purity analysis and NMR spectroscopy are essential for characterizing CAS 1159820-28-6. The compound typically exhibits >95% purity, meeting the stringent requirements of high-throughput screening (HTS) platforms. Its UV-Vis absorption spectrum (λ_max ~270 nm) also makes it detectable in fluorescence-based assays, a common query among assay developers.

In material science, the pyridine-pyrimidine hybrid structure of this compound contributes to π-conjugated systems, a focal point for organic electronics research. Its potential in OLED materials and photocatalysts is being explored, coinciding with the global push for energy-efficient technologies.

Storage and handling of 4-Bromo-6-(pyridin-4-yl)pyrimidine require standard laboratory precautions. It is stable under inert atmospheres but may degrade upon prolonged exposure to UV light or moisture—a frequently searched concern among laboratory technicians. Suppliers often provide technical data sheets with detailed storage conditions (-20°C recommended) and solubility profiles (DMSO, ethanol).

The compound's patent landscape reveals applications in kinase inhibitor patents and crop protection formulations, addressing two major industry needs: targeted therapies and sustainable agriculture. This dual applicability makes it a strategic asset for contract research organizations (CROs) serving multiple sectors.

Emerging discussions in cheminformatics circles focus on the SMILES notation (BrC1=NC(=NC=C1)C2=CC=NC=C2) and InChIKey (UYVXZJYRWKQHOH-UHFFFAOYSA-N) of CAS 1159820-28-6, as these identifiers are crucial for machine learning applications in chemical space exploration. The compound's 3D pharmacophore features are also being mapped for AI-assisted hit identification.

For synthetic chemists, the scalability of 4-Bromo-6-(pyridin-4-yl)pyrimidine production is a key consideration. Recent flow chemistry advancements have improved yields in its synthesis from 4-acetylpyridine precursors, addressing a common industrial challenge. These process optimizations contribute to the broader cost-effective API synthesis narrative.

In academic settings, this compound serves as an excellent case study for heterocyclic chemistry education. Its structure-activity relationships (SAR) demonstrate fundamental principles of bioisosterism and molecular recognition, making it a frequent subject in medicinal chemistry coursework and research publications.